Cas no 1270430-65-3 (1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270430-65-3
• MF: C₇H₇ClF₃NS
• MW: 229.650389909744
• CID: 6177240
• PubChem ID: 129942965
• Update Time: 2025-10-29

1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1932349
• 1270430-65-3

• Inchi： 1S/C7H7ClF3NS/c1-3-2-13-5(4(3)8)6(12)7(9,10)11/h2,6H,12H2,1H3
• InChI Key： UDSDUOMRBTZIJT-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C(C(F)(F)F)N

Computed Properties

• Exact Mass: 228.9939826g/mol
• Monoisotopic Mass: 228.9939826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270430-65-3)

The compound 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270430-65-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethylamine moiety and the chloro-methylthiophene ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and targeted inhibitors.

In recent years, the search for fluorinated building blocks like 1270430-65-3 has surged due to their ability to enhance metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of precision medicine and personalized therapies, where compounds with tailored properties are essential. The chloro-methylthiophene segment also contributes to its versatility, as thiophene derivatives are widely explored in material science and electronic applications, further broadening its industrial relevance.

From a synthetic chemistry perspective, 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine offers a robust platform for further functionalization. Its amine group allows for easy derivatization, making it a key player in the development of high-value intermediates. Laboratories focusing on medicinal chemistry often prioritize such compounds to accelerate the discovery of new kinase inhibitors or GPCR modulators, addressing unmet medical needs in oncology and neurology.

Environmental and regulatory considerations are also critical when discussing CAS No. 1270430-65-3. With increasing scrutiny on sustainable chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound’s fluorine content raises questions about its environmental persistence, prompting studies into green alternatives or biodegradable analogs. These efforts resonate with the broader push for eco-friendly pharmaceuticals and green manufacturing practices.

Market analysts highlight the rising demand for 1270430-65-3 in Asia-Pacific regions, driven by expanding pharmaceutical R&D hubs. Its role in crop protection chemicals further amplifies its commercial value, as agrochemical companies seek innovative solutions to combat resistant pests. This dual applicability underscores its importance in both human health and agricultural productivity, aligning with global priorities like food security and disease prevention.

In conclusion, 1-(3-chloro-4-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-amine represents a multifaceted compound with promising applications across diverse sectors. Its structural ingenuity and adaptability position it as a cornerstone in modern chemical innovation, catering to evolving scientific and industrial demands. As research progresses, its potential to contribute to breakthroughs in life sciences and advanced materials will undoubtedly expand.